Cas no 2825-29-8 (3(2H)-Isothiazolone, 5-methyl-)

• Product Name: 3(2H)-Isothiazolone, 5-methyl-
• CAS No: 2825-29-8
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 1434000
• PubChem ID: 3388710
• Update Time: 2025-04-20

3(2H)-Isothiazolone, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 5-methyl-
• 5-methyl-1,2-thiazol-3-one
• SCHEMBL46391
• 5-Methylisothiazol-3(2H)-one
• 5-methyl-1,2-thiazol-3-ol
• 3E-067
• 5-methylisothiazol-3-ol
• AKOS005087215
• 2825-29-8
• DTXSID60392039
• G83290

• Inchi： 1S/C4H5NOS/c1-3-2-4(6)5-7-3/h2H,1H3,(H,5,6)
• InChI Key： QXWKDPPQOJKKFQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(N1)=O

Computed Properties

• Exact Mass: 115.00925
• Monoisotopic Mass: 115.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles